Cas no 2808650-88-4 (rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid)

• Product Name: rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid
• CAS No: 2808650-88-4
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6644650
• Update Time: 2025-11-01

rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid Chemical and Physical Properties

Names and Identifiers

• D-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O,β-dimethyl-, (βS)-rel-
• rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid

• Inchi： 1S/C16H23NO5/c1-10(11-6-8-12(21-5)9-7-11)13(14(18)19)17-15(20)22-16(2,3)4/h6-10,13H,1-5H3,(H,17,20)(H,18,19)/t10-,13+/m0/s1
• InChI Key： XMIULYVRDUZRCB-GXFFZTMASA-N
• SMILES： [C@@H](C1C=CC(=CC=1)OC)(C)[C@H](C(=O)O)NC(=O)OC(C)(C)C

Experimental Properties

• Density: 1.146±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 466.1±45.0 °C(predicted)
• pka: 3.01±0.10(predicted)

Additional information on rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid

Introduction to rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid (CAS No. 2808650-88-4)

Rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid, also known by its CAS number 2808650-88-4, is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable building block for the synthesis of various bioactive molecules and drug candidates.

The molecular structure of rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid consists of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality, a 4-methoxyphenyl substituent on the β-carbon, and a carboxylic acid group. These features contribute to its stability and reactivity in various chemical reactions, making it an essential intermediate in the synthesis of peptides and other complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral amino acids like rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid. The stereochemistry of this compound plays a crucial role in its biological activity and pharmacological properties. For instance, studies have shown that the (2R,3S) configuration is particularly effective in enhancing the potency and selectivity of certain drug candidates.

In the context of drug development, rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid has been utilized as a key intermediate in the synthesis of small molecule inhibitors targeting various enzymes and receptors. One notable application is in the development of inhibitors for protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders. The ability to precisely control the stereochemistry during synthesis ensures that the final drug product has optimal pharmacokinetic and pharmacodynamic properties.

The synthesis of rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid typically involves several steps, including protection of the amino group with a Boc group, introduction of the 4-methoxyphenyl substituent via a coupling reaction, and final deprotection to yield the desired carboxylic acid. Advanced synthetic methods such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications.

Beyond its use as an intermediate in drug synthesis, rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid has also been explored for its potential therapeutic effects. Preclinical studies have demonstrated that this compound exhibits anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. Additionally, its ability to cross cell membranes efficiently makes it a promising candidate for targeted drug delivery systems.

The safety profile of rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, rel-(2R,3S)-2-tert-Butoxycarbonylamino-3-(4-methoxy-phenyl)-butyric acid (CAS No. 2808650-88-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an invaluable tool for the development of novel therapeutics with improved potency and selectivity. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing medical treatments for a wide range of diseases.